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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzyl bromide

Cat. No.: B133168

Essential Safety and Handling Guide for 3-
Chloro-2-fluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloro-2-fluorobenzyl bromide (CAS RN: 85070-47-9). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

1. Hazard Identification and Personal Protective Equipment (PPE)

3-Chloro-2-fluorobenzyl bromide is a hazardous chemical that poses several risks.[1] It is
corrosive to metals, causes severe skin burns and eye damage, may cause respiratory
irritation, and is suspected of causing genetic defects.[1][2] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.

To protect against severe eye
damage and skin burns from
splashes.[1][3][4]

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Silver Shield®).

To prevent skin contact which
can cause severe burns.[5][6]
Standard disposable gloves
(latex, vinyl, or nitrile) are
suitable for incidental contact

only.[6]

Respiratory Protection

Use in a well-ventilated area
with local exhaust ventilation. If
ventilation is inadequate, a
NIOSH-certified respirator with
an appropriate cartridge for
organic vapors and acid gases

should be used.

To prevent respiratory irritation.

[11(31[4]

Protective Clothing

A chemical-resistant lab coat
or apron, long pants, and

closed-toe shoes.

To protect the skin from
accidental splashes and
contact.[1][4]

2. Safe Handling and Operational Workflow

Follow these step-by-step procedures to ensure the safe handling of 3-Chloro-2-fluorobenzyl

bromide at all stages of use.

e Preparation:

o Obtain and read the Safety Data Sheet (SDS) before use.[2]

o Ensure that an eyewash station and safety shower are readily accessible.[3]

o Work in a designated area, such as a chemical fume hood, with adequate ventilation.[1]

o Gather all necessary PPE and ensure it is in good condition.
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o Prepare all necessary equipment and reagents before handling the chemical.

e Handling:

[e]

Don the appropriate PPE as specified in the table above.
o Carefully open the container, as it may be under pressure.[1]

o Dispense the required amount of the chemical, avoiding the creation of dust or aerosols.

[1]
o Keep the container tightly closed when not in use.[1]
o Avoid contact with skin, eyes, and clothing.[1]
o Do not breathe dust or vapors.[1]

e Post-Handling and Cleanup:

[¢]

Decontaminate all equipment that has come into contact with the chemical.

[¢]

Wipe down the work area with an appropriate decontaminating agent.

[e]

Remove PPE carefully to avoid contaminating yourself.

o

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
o Contaminated clothing should be washed before reuse.[2]
3. Disposal Plan
All waste containing 3-Chloro-2-fluorobenzyl bromide must be treated as hazardous waste.
» Waste Collection:

o Collect all waste, including empty containers, contaminated PPE, and cleanup materials,
in a designated, properly labeled, and sealed hazardous waste container.
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o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[1][3]

e Disposal:

o Dispose of the hazardous waste through an approved waste disposal company. Follow all
local, state, and federal regulations for hazardous waste disposal.

4. Emergency Procedures

« In case of skin contact: Immediately remove all contaminated clothing and rinse the affected
skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

 In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do. Seek immediate medical
attention.[1]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[1]

« If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1]

 In case of a spill: Evacuate the area. Wear appropriate PPE and contain the spill using an
inert absorbent material. Collect the absorbed material into a sealed container for hazardous
waste disposal.[3]

Below is a diagram illustrating the safe handling workflow for 3-Chloro-2-fluorobenzyl
bromide.
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Caption: Safe handling workflow for 3-Chloro-2-fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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